3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H15FN4OS
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-[(4-fluorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15FN4OS/c1-11-7-12(2)9-13(8-11)17-20-21-18-23(17)22-16(25-18)10-24-15-5-3-14(19)4-6-15/h3-9H,10H2,1-2H3
• InChI Key: OTBCZBCSAWUTFL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)F)C

Description

3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been found to have potential therapeutic applications in various fields of scientific research. This compound is a member of the triazolothiadiazole family of compounds that have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, several studies have suggested that this compound may act by inhibiting various enzymes and receptors in the body, such as cyclooxygenase-2 (COX-2), acetylcholinesterase (AChE), and monoamine oxidase (MAO). This inhibition may result in the suppression of various biological pathways that are involved in the development of diseases.
Biochemical and Physiological Effects
3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit several biochemical and physiological effects in various in vitro and in vivo studies. For example, this compound has been found to inhibit the growth of various cancer cell lines, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. It has also been found to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its wide range of biological activities. This compound has been found to exhibit various effects in different biological systems, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its low solubility in water, which may limit its application in certain experiments.

Future Directions

There are several future directions for the research on 3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the main areas of interest is the development of this compound as a potential therapeutic agent for various diseases, such as cancer and neurological disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other drugs. Finally, the development of more efficient synthesis methods and the optimization of the compound's properties may also be an area of future research.
Conclusion
In conclusion, 3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound that has potential applications in various fields of scientific research. This compound exhibits a wide range of biological activities and has a low toxicity profile, making it a promising candidate for further development. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several research studies. One of the most common methods involves the reaction of 3,5-dimethylphenyl hydrazine with 4-fluorobenzyl chloroformate, followed by the reaction with 2-amino-1,3-thiazole-4-carbonitrile. This reaction results in the formation of the desired compound with a yield of around 75-80%.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-6-[(4-fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of biological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, and anticonvulsant activities. It has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.